Cas no 1506821-67-5 (3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid)

• Product Name: 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid
• CAS No: 1506821-67-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5743874
• PubChem ID: 82606680
• Update Time: 2025-06-28

3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1506821-67-5
• EN300-1457238
• 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propanoic acid
• 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propanoicacid
• 4H-Cyclopenta[b]thiophene-2-propanoic acid, 5,6-dihydro-
• 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid

• Inchi： 1S/C10H12O2S/c11-10(12)5-4-8-6-7-2-1-3-9(7)13-8/h6H,1-5H2,(H,11,12)
• InChI Key： UDYOEVNQVDSGRM-UHFFFAOYSA-N
• SMILES： S1C(CCC(=O)O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 344.7±37.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid

Professional Introduction to 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic Acid (CAS No. 1506821-67-5)

3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid is a structurally unique compound characterized by its fused cyclopentathienyl and propanoic acid moieties. This compound, identified by its CAS number 1506821-67-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and material science. The intricate molecular architecture of this compound suggests a high degree of versatility, making it a subject of extensive research and exploration.

The cyclopentabthiophene core of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid is a heterocyclic aromatic system that has been widely studied for its electronic properties and biological activities. This moiety is particularly interesting because it combines the stability of a benzene-like structure with the electron-rich characteristics of sulfur-containing heterocycles. Such features make it an attractive scaffold for designing molecules with specific interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel organic materials and pharmaceuticals derived from thiophene-based compounds. The< strong>4H,5H,6H-cyclopentabthiophen moiety in 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid is particularly noteworthy due to its ability to exhibit π-conjugation over multiple rings. This property is crucial for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Moreover, the propanoic acid side chain in this compound introduces a polar functional group that can influence both the solubility and reactivity of the molecule. This balance between hydrophobicity and hydrophilicity makes 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid a promising candidate for drug design. Researchers have explored its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties.

One of the most exciting areas of research involving 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid is its application in medicinal chemistry. The< strong>cyclopentabthiophene scaffold has been shown to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. These properties are attributed to the ability of thiophene derivatives to interact with biological macromolecules such as proteins and nucleic acids. The propanoic acid moiety further enhances these interactions by providing additional binding sites or modulating the pharmacokinetic profile of the drug candidates.

Recent studies have demonstrated that derivatives of cyclopentabthiophenes can be effective in targeting specific enzymes and receptors involved in disease pathways. For instance, modifications to the< strong>4H,5H,6H-cyclopentabthiophen core have led to the discovery of compounds that inhibit kinases and other enzymes implicated in cancer progression. The propanoic acid group plays a critical role in fine-tuning these interactions by adjusting the electronic distribution and steric environment around the binding site.

The synthesis of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclopentabthiophene core. Additionally, functional group transformations on the propanoic acid side chain allow for further diversification of derivatives.

In conclusion, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanoic acid (CAS No. 1506821-67-5) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for designing molecules with tailored properties. As research continues to uncover new applications for thiophene-based compounds,< strong>cyclopentabthiophenes are poised to play an increasingly important role in addressing global challenges in health and technology.